Cas no 2649073-95-8 (4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene)

• Product Name: 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene
• CAS No: 2649073-95-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6213129
• PubChem ID: 165712376
• Update Time: 2025-06-10

4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene
• EN300-1744300
• 2649073-95-8

• Inchi： 1S/C11H13NO2/c1-3-14-11-5-4-10(7-12-8-13)9(2)6-11/h4-6H,3,7H2,1-2H3
• InChI Key： IXPJRCUFWPDZPK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(CN=C=O)=C(C)C=1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene

Comprehensive Overview of 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene (CAS No. 2649073-95-8): Properties, Applications, and Industry Trends

4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene (CAS No. 2649073-95-8) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical research. This aromatic isocyanate derivative features a unique molecular structure combining an ethoxy group, methyl substitution, and reactive isocyanate functionality, making it valuable for creating polyurethane elastomers, adhesives, and bioactive intermediates.

The compound's structural versatility addresses growing demands for high-performance materials in electric vehicle components and wearable medical devices. Recent studies highlight its potential as a building block for self-healing polymers – a trending topic in material science forums. Researchers are exploring its application in smart coatings that respond to environmental stimuli, aligning with sustainability goals in the coatings industry.

From a synthetic chemistry perspective, 2649073-95-8 demonstrates excellent reactivity in urethane-forming reactions while maintaining stability during storage. Its ethoxy group enhances solubility in common organic solvents, facilitating industrial-scale processing. Manufacturers are optimizing production methods to meet increasing demand from the renewable energy sector, particularly for wind turbine blade composites.

Analytical characterization reveals the compound's thermal stability up to 180°C, making it suitable for high-temperature applications. Advanced spectroscopic techniques (FTIR, NMR) confirm the presence of characteristic isocyanate absorption bands at 2270 cm⁻¹ and aromatic proton signals between 6.8-7.2 ppm. These properties are frequently discussed in patent filings for flexible electronics encapsulation materials.

The pharmaceutical industry shows growing interest in 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene as a precursor for targeted drug delivery systems. Its molecular architecture allows conjugation with biologics while maintaining payload stability – a key requirement in cancer therapeutics research. Recent publications demonstrate its utility in creating pH-sensitive linker systems for precision medicine applications.

Environmental considerations drive innovation in handling isocyanate-containing compounds. Industry leaders are developing closed-loop systems for processing 2649073-95-8 to minimize exposure risks. These advancements align with green chemistry principles while maintaining production efficiency – a balance frequently searched by EHS professionals in chemical manufacturing.

Market analysts project steady growth for specialty isocyanates like 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene, with CAGR estimates of 6.2% through 2030. This reflects broader trends in high-value chemical intermediates demand, particularly in Asia-Pacific regions expanding their advanced materials manufacturing capabilities.

Quality control protocols for CAS 2649073-95-8 emphasize rigorous testing for isocyanate content (typically ≥98.5%) and hydrolyzable chloride levels. These specifications are critical for applications in optical grade polymers where purity impacts light transmission properties – a key concern for AR/VR device manufacturers.

Emerging research explores the compound's potential in bio-based polyurethanes, responding to searches about sustainable alternatives to petrochemical-derived materials. When reacted with plant-oil polyols, 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene produces materials with comparable performance to conventional systems while reducing carbon footprint.

Handling recommendations for 2649073-95-8 emphasize moisture-free conditions during storage and processing, as the isocyanate group reacts vigorously with water. Best practices include using nitrogen blankets and molecular sieves – techniques commonly discussed in chemical engineering forums focusing on moisture-sensitive compounds.

The compound's regulatory status remains favorable in major markets, with proper risk assessment and engineering controls enabling safe industrial use. This positions 4-ethoxy-1-(isocyanatomethyl)-2-methylbenzene as a viable option for manufacturers seeking alternatives to more restricted aromatic isocyanates.

Future development directions include exploring its use in 3D printing resins for dental applications and flexible circuit boards. These applications leverage the compound's balance between reactivity and mechanical properties – characteristics increasingly searched by additive manufacturing professionals.